Cas no 1864869-20-4 (propyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: propyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1864869-20-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5302047
• PubChem ID: 165572111
• Update Time: 2025-10-20

propyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-methyl-, propyl ester
• propyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C8H13N3O2/c1-3-4-13-8(12)6-5-10-11(2)7(6)9/h5H,3-4,9H2,1-2H3
• InChI Key： PPQQHQLISYCEQL-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C(OCCC)=O)C=N1

Additional information on propyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate

Propyl 5-Amino-1-Methyl-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Propyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 1864869-20-4) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their unique chemical properties and biological activities. The structure of propyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate consists of a pyrazole ring substituted with an amino group at position 5, a methyl group at position 1, and a propionitrile group at position 4. These substituents contribute to its reactivity and functionality, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that propyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores its importance as a lead compound in medicinal chemistry.

In the agrochemical sector, propyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate has been explored as a component in herbicides and fungicides. Its ability to interact with specific molecular targets in plants and pathogens makes it a promising candidate for sustainable agricultural practices. A study conducted by researchers at the University of California revealed that this compound can effectively inhibit the growth of phytopathogenic fungi without causing significant harm to crops.

The synthesis of propyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of propyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate.

Beyond its direct applications, propyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate serves as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it an invaluable building block in organic synthesis. Researchers at Stanford University have utilized this compound to develop novel materials for energy storage applications, highlighting its versatility across different scientific disciplines.

In terms of physical properties, propyl 5-amino-1-methyl-H-pyrazole-carboxylate is typically a crystalline solid with a melting point around 200°C. It is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. These characteristics make it suitable for use in both solution-phase and solid-phase synthesis techniques.

The biological activity of propyl 5-amino-H-pyrazolcarbonylate has been extensively studied, with particular emphasis on its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. Furthermore, its ability to modulate immune responses suggests potential applications in immunotherapy.

From an environmental perspective, the degradation pathways of propyl H-pyrazolcarbonylate have been investigated to assess its environmental impact. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, propyl H-pyrazolcarbonylate (CAS No. 869) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and biological activities make it an essential tool in modern organic synthesis and drug discovery. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific innovation.